![molecular formula C13H20N2O2 B2614341 4-(diethylamino)-N-methoxy-N-methylbenzamide CAS No. 1221342-97-7](/img/structure/B2614341.png)
4-(diethylamino)-N-methoxy-N-methylbenzamide
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Description
4-(diethylamino)-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.315. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Safety of Insect Repellents
One notable application of related compounds is in the study of insect repellents, specifically N,N-diethyl-3-methylbenzamide (DEET). Research has focused on the pharmacokinetics, formulation, and safety aspects of DEET, highlighting its effectiveness against a range of insects and its general safety when used as recommended. Studies also explore formulation techniques to extend protection duration while minimizing skin penetration, which could be relevant for similar compounds (Qiu, Jun, & Mccall, 1998).
Environmental Impact and Degradation
Research into related compounds, like acetaminophen, focuses on environmental impact, degradation pathways, and the generation of by-products through advanced oxidation processes (AOPs). This encompasses the kinetics, mechanisms, and potential toxicity of by-products, which is crucial for understanding the environmental fate of pharmaceutical compounds and their metabolites (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Analytical and Synthetic Chemistry
The synthesis and analysis of pharmaceutical impurities and the development of proton pump inhibitors like omeprazole are areas of significant research interest. Novel synthesis methods and the identification of impurities can provide insights into more efficient and safer drug development processes. This includes understanding the formation of various pharmaceutical impurities and optimizing synthetic routes for key compounds (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Liquid Crystal Research
Compounds with similar structures have been explored for their properties and applications in liquid crystals. The study of methylene-linked liquid crystal dimers, for example, sheds light on the transitional properties and potential applications in displays and other technologies. Understanding the synthesis, structure, and phase behavior of these compounds can lead to advancements in materials science (Henderson & Imrie, 2011).
Properties
IUPAC Name |
4-(diethylamino)-N-methoxy-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-5-15(6-2)12-9-7-11(8-10-12)13(16)14(3)17-4/h7-10H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXWZFWZWNFWISM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C(=O)N(C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.